Cas no 1202867-58-0 (Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III))

• Product Name: Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III)
• CAS No: 1202867-58-0
• CID: 4562771
• Update Time: 2025-06-13

Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III) Chemical and Physical Properties

Names and Identifiers

• Ir(piq)2(tmd)
• bis[2-(1-isoquinolinyl-kN)phenyl-kC](2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5 )-iridium (III)
• Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III)
• Ir(dpm)(piq)2
• Ir(dpM)(piq)2 , Bis(phenylisoquinoline)(2,2,6,6-tetraMethylhep
• Bis[2-(1-isoquinolinyl)phenyl](2,2,6,6-tetramethyl-3,5-heptanedionato)iridium

• Inchi： 1S/2C15H10N.C11H19O2.Ir/c2*1-2-7-13(8-3-1)15-14-9-5-4-6-12(14)10-11-16-15;1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*1-7,9-11H;7H,1-6H3;/q3*-1;+3
• InChI Key： OVTUVLNFYRVSKR-UHFFFAOYSA-N
• SMILES： C(C1[CH-]C(C(C)(C)C)=O[Ir+3]23([C-]4=CC=CC=C4C4=C5C=CC=CC5=CC=N24)([C-]2=CC=CC=C2C2=C4C=CC=CC4=CC=N32)O=1)(C)(C)C

Experimental Properties

• Melting Point: TGA > 310 °C (0.5% weight loss)

Additional information on Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III)

Recent Advances in the Study of Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III) (CAS: 1202867-58-0)

In recent years, the compound Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III) (CAS: 1202867-58-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This iridium(III) complex, characterized by its unique photophysical and electrochemical properties, has shown promising applications in areas such as photodynamic therapy (PDT), bioimaging, and as a catalyst in organic synthesis. The compound's ability to generate reactive oxygen species (ROS) upon photoexcitation makes it particularly valuable in therapeutic contexts, where targeted oxidative damage to cancer cells is desired.

Recent studies have focused on optimizing the synthesis and functionalization of this iridium(III) complex to enhance its stability, solubility, and targeting capabilities. For instance, modifications to the phenylisoquinoline ligands have been explored to improve the compound's cellular uptake and specificity for tumor tissues. Additionally, researchers have investigated the compound's potential as a luminescent probe for real-time monitoring of biological processes, leveraging its strong emission properties in the visible spectrum.

One of the key findings from the latest research is the compound's efficacy in PDT applications. In vitro studies have demonstrated that Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III) can induce significant cytotoxicity in various cancer cell lines upon light irradiation, with minimal effects on healthy cells. This selectivity is attributed to the compound's ability to accumulate preferentially in tumor tissues, a property that is currently being further investigated through in vivo models.

Another area of exploration is the compound's role in catalytic processes. Recent publications have highlighted its utility as a catalyst in cross-coupling reactions, where it facilitates the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. This has opened new avenues for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as potential toxicity at higher concentrations, the need for precise light dosage control in therapeutic applications, and the scalability of its synthesis are areas that require further investigation. Ongoing research aims to address these limitations through structural optimization and the development of novel delivery systems.

In conclusion, Bis(phenylisoquinoline)(2,2,6,6-tetramethylheptane-3,5-dionate)iridium(III) (CAS: 1202867-58-0) represents a versatile and promising tool in both therapeutic and catalytic applications. Continued research into its properties and potential modifications will likely yield even more innovative uses in the fields of chemical biology and medicinal chemistry.